Cas no 1519260-14-0 (3-Chloro-6-(piperazine-1-carbonyl)pyridazine)

• Product Name: 3-Chloro-6-(piperazine-1-carbonyl)pyridazine
• CAS No: 1519260-14-0
• MF: C₉H₁₁ClN₄O
• MW: 226.662840127945
• CID: 5685994
• PubChem ID: 82509935
• Update Time: 2025-06-11

3-Chloro-6-(piperazine-1-carbonyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-(piperazine-1-carbonyl)pyridazine
• EN300-2432134
• 1519260-14-0
• 3-Chloro-6-(piperazine-1-carbonyl)pyridazine

• Inchi： 1S/C9H11ClN4O/c10-8-2-1-7(12-13-8)9(15)14-5-3-11-4-6-14/h1-2,11H,3-6H2
• InChI Key： VVCZOWWOUPHYFO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(N2CCNCC2)=O)N=N1

Computed Properties

• Exact Mass: 226.0621387g/mol
• Monoisotopic Mass: 226.0621387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 58.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 3-Chloro-6-(piperazine-1-carbonyl)pyridazine

Comprehensive Overview of 3-Chloro-6-(piperazine-1-carbonyl)pyridazine (CAS No. 1519260-14-0)

3-Chloro-6-(piperazine-1-carbonyl)pyridazine (CAS No. 1519260-14-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a pyridazine core substituted with a chloro group and a piperazine-1-carbonyl moiety, exhibits unique chemical properties that make it valuable for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for kinase inhibitors and other bioactive molecules, aligning with the growing demand for small-molecule therapeutics in precision medicine.

The molecular structure of 3-Chloro-6-(piperazine-1-carbonyl)pyridazine combines aromaticity with a flexible piperazine ring, enabling diverse interactions with biological targets. Its CAS No. 1519260-14-0 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening and medicinal chemistry projects. Recent studies highlight its utility in designing allosteric modulators for G-protein-coupled receptors (GPCRs), a hot topic in neurodegenerative disease research. The compound’s carbonyl linker also allows for further derivatization, meeting the needs of structure-activity relationship (SAR) optimization.

In the context of green chemistry, synthetic routes to CAS 1519260-14-0 have been optimized to reduce hazardous byproducts, addressing industry concerns about sustainable synthesis. Analytical techniques such as HPLC-MS and NMR are critical for quality control, as purity is paramount for pharmaceutical intermediates. The compound’s stability under physiological pH conditions further enhances its appeal for in vivo studies, a key focus area in preclinical development.

From a commercial perspective, suppliers of 3-Chloro-6-(piperazine-1-carbonyl)pyridazine emphasize its scalability and compliance with Good Manufacturing Practices (GMP). Its role in fragment-based drug design (FBDD) is another trending topic, as AI-driven platforms increasingly leverage such fragments for de novo drug discovery. Notably, patents involving this compound often cite its efficacy in modulating enzyme kinetics, particularly in oncology targets like PI3K and mTOR pathways.

As the scientific community explores polypharmacology strategies, CAS 1519260-14-0 serves as a versatile scaffold due to its balanced lipophilicity and hydrogen-bonding capacity. Environmental impact assessments of similar compounds also drive interest in its biodegradation profile, aligning with regulatory trends toward eco-friendly chemicals. Future directions may include its integration into metal-organic frameworks (MOFs) for catalytic applications, expanding beyond traditional biomedical uses.